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Compound of Interest

Compound Name: ChloraMine-T hydrate

Cat. No.: B10820504 Get Quote

Essential Safety and Handling Guide for
Chloramine-T Hydrate
For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of Chloramine-T
hydrate, ensuring a safe laboratory environment.

Chloramine-T hydrate is a corrosive solid that can cause severe skin burns and eye damage.

[1][2][3][4][5] It is harmful if swallowed and may cause allergy or asthma symptoms or breathing

difficulties if inhaled.[2][3][4][5][6] Contact with acids liberates toxic gas.[6][7][8]

Personal Protective Equipment (PPE)
When handling Chloramine-T hydrate, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Glasses

Chemical safety goggles as

described by OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[7] A face

shield may also be required.

Skin Protection Gloves

Impervious gloves, such as

nitrile rubber, tested according

to EN 374.[1][9] Check for

proper condition before each

use.[9]

Protective Clothing

Appropriate protective clothing

to prevent skin exposure.[7] A

lab coat or a full chemical

protective suit may be

necessary depending on the

scale of work.[1][10]

Respiratory Protection Respirator

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[7] Use a

suitable respirator with a P100

(USA) or P3 (EN 143) cartridge

as a backup to engineering

controls when high

concentrations are present.[9]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Chloramine-T hydrate is crucial for maintaining a safe

laboratory environment.
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1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood with an average face

velocity of at least 100 feet per minute.[9][11]

Ensure that an eyewash station and a safety shower are readily accessible.[7]

Keep the container tightly closed when not in use and store in a cool, dry place away from

water and acids.[7][8]

2. Handling the Compound:

Avoid breathing dust or creating aerosols.[8]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in the handling area.[10]

Use explosion-proof equipment and take measures to prevent the buildup of electrostatic

charge.[3]

3. In Case of a Spill:

Evacuate personnel from the affected area.[8]

Wear appropriate PPE, including respiratory protection.[8]

Clean up spills immediately.[7] Sweep up the solid material and place it into a suitable, clean,

dry, closed container for disposal.[7] Do not flush with water.[8]

Ventilate the spill area.[7]

Disposal Plan
Proper disposal of Chloramine-T hydrate and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts
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261.3.[7]

Disposal Method: Dispose of the material and its container as hazardous waste in

accordance with local, regional, national, and international regulations.[1] Do not allow the

product to enter drains or the sewage system.[8][9]

Contaminated Packaging: Uncleaned containers should be handled as the product itself.[12]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.[7]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[7] Get medical aid immediately.[7]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get immediate medical aid.[7]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[7]

Visual Workflow for Safe Handling of Chloramine-T
Hydrate
The following diagram outlines the logical steps for safely managing Chloramine-T hydrate
from receipt to disposal.
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Safe Handling Workflow for Chloramine-T Hydrate
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Caption: Logical workflow for handling Chloramine-T hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10820504?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-0271-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzc0ODZ8YXBwbGljYXRpb24vcGRmfGFHSXhMMmczWWk4NU1UZzBOall3TlRnMk5USTJMMU5FUWw4d01qY3hYMGxGWDBWT0xuQmtaZ3wxYTNjNzNlYmI1ZjlkYzdiOTA1N2RhNWQ4Y2U2YTU2YWIxZWI3YzNkZDQzNjE2OGYwOGVlY2JjNTUyN2E5ODdh
https://cdn.caymanchem.com/cdn/msds/30533m.pdf
https://chempurebrand.com/wp-content/uploads/2021/12/sds-cas-7080-50-4-Chloramine-T-Trihydrate_CP-1255D.pdf
https://shop.chemsupply.com.au/documents/CL0020_AU.pdf
https://www.tcichemicals.com/BE/en/sds/C0076_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC227850050&productDescription=CHLORAMINE-T+TRIHYDRATE%2C+5KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/45371.pdf
https://www.tedpella.com/SDS_html/18625_sds.pdf
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chloramine-T_Trihydrate.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLORAMINE-T-TRIHYDRATE-CASNO-7080-50-02699-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR22785~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2005:54:06~~Chloramine-T%20trihydrate~~
https://www.sigmaaldrich.com/US/de/sds/SIAL/31224?userType=undefined
https://www.benchchem.com/product/b10820504#personal-protective-equipment-for-handling-chloramine-t-hydrate
https://www.benchchem.com/product/b10820504#personal-protective-equipment-for-handling-chloramine-t-hydrate
https://www.benchchem.com/product/b10820504#personal-protective-equipment-for-handling-chloramine-t-hydrate
https://www.benchchem.com/product/b10820504#personal-protective-equipment-for-handling-chloramine-t-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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